N-(5-bromo-2-nitrophenyl)-2-chloropyrimidin-4-amine
Overview
Description
N-(5-bromo-2-nitrophenyl)-2-chloropyrimidin-4-amine is a useful research compound. Its molecular formula is C10H6BrClN4O2 and its molecular weight is 329.54 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
N-(5-bromo-2-nitrophenyl)-2-chloropyrimidin-4-amine derivatives have been synthesized through nucleophilic substitution reactions and evaluated for their antimicrobial properties. Compounds in this class exhibited significant activity against various pathogenic bacterial and fungal strains, highlighting their potential as antimicrobial agents. This research demonstrates the compound's relevance in developing new treatments against microbial infections (Ranganatha et al., 2018).
Chemical Reactivity and Synthesis Techniques
The compound's chemical reactivity has been explored in the context of Biginelli type compounds and dihydropyrimidine derivatives. These studies involve examining the reactivity of certain positions in pyrimidine compounds and the synthesis of new derivatives, indicating the compound's usefulness in organic synthesis and drug development (Namazi et al., 2001).
Potential in Drug Design
N-(2-methyl-5-nitrophenyl)-4-(pyridin-2-yl)pyrimidin-2-amine, a related compound, has been synthesized and studied for its potential in drug design against chronic myeloid leukemia (CML). Its structural, spectroscopic, and molecular docking studies reveal its potential as a template for new drugs against CML, indicating the broader relevance of this class of compounds in medicinal chemistry (Moreno-Fuquen et al., 2021).
Antitumor Activities
Derivatives of N-(2'-arylaminepyrimidin-4'-yl)-N,2,3-trimethyl-2H-indazol-6-amine, including N-(2'-chloropyrimidin-4'-yl) analogs, have been synthesized and exhibited notable antitumor activities. These findings underscore the compound's importance in developing new anticancer drugs (Chu De-qing, 2011).
Structural and Pharmacological Analysis
The compound and its derivatives have been subjects of various structural and pharmacological analyses, including synthesis, characterization, crystal structure, and Hirshfeld surface analysis. These studies provide insights into the molecular structure and potential pharmacological applications (Nadaf et al., 2019).
Properties
IUPAC Name |
N-(5-bromo-2-nitrophenyl)-2-chloropyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrClN4O2/c11-6-1-2-8(16(17)18)7(5-6)14-9-3-4-13-10(12)15-9/h1-5H,(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKCMJGJYTFFZJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)NC2=NC(=NC=C2)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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